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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666

This guide provides an in-depth overview of the boiling point and density of 4-ethylhexan-2-
one, tailored for researchers, scientists, and professionals in drug development. It includes a
summary of its physical properties, detailed experimental protocols for their determination, and
workflow diagrams to illustrate the methodologies.

Physicochemical Data of 4-ethylhexan-2-one

4-ethylhexan-2-one is an aliphatic ketone with importance in various chemical syntheses. A
summary of its key physical properties is presented below.

Property Value Source

Boiling Point ~156 °C Not explicitly cited
Density Data not readily available

Molecular Formula C8H160 [1]

Molecular Weight 128.21 g/mol [1]

Experimental Determination of Physicochemical
Properties

Accurate determination of boiling point and density is crucial for the characterization and quality
control of chemical compounds. The following sections detail the standard experimental
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procedures for these measurements.

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[2][3] Common methods for its determination include the
Thiele tube method and distillation.[4]

2.1.1. Thiele Tube Method
This method is suitable for small sample volumes.[4]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,
heating source (e.g., Bunsen burner), and mineral oil.[2][4]

e Procedure:
o A small amount of the liquid sample is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The test tube is attached to a thermometer using a rubber band.[4]

o The assembly is placed in a Thiele tube filled with mineral oil, ensuring the sample is
immersed.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of
bubbles will emerge from the open end of the capillary tube.[3]

o Heating is continued until a steady stream of bubbles is observed.
o The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[4]
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2.1.2. Distillation Method

For larger sample quantities, a simple distillation provides an accurate measurement of the
boiling point.[4]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle or sand
bath, and boiling chips.[4]

e Procedure:

o The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

o The distillation apparatus is assembled. The thermometer bulb should be positioned so
that the top of the bulb is level with the bottom of the side arm of the distillation flask.

o The liquid is heated to a boil.

o As the vapor condenses and distillation begins, the temperature reading on the
thermometer will stabilize.

o This stable temperature, observed during the collection of the distillate, is the boiling point
of the liquid.[2]

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[5]
It is temperature-dependent, so the temperature at which the measurement is made should
always be recorded.[5]

o Apparatus: Graduated cylinder or pycnometer, and an electronic balance.[5][6]
e Procedure:

o The mass of a clean, dry graduated cylinder (or pycnometer) is measured using an
electronic balance.[6]

o A known volume of the liquid is carefully transferred into the graduated cylinder. The
volume is read from the bottom of the meniscus.[6]
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o The mass of the graduated cylinder containing the liquid is then measured.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.[6]

o The density is calculated by dividing the mass of the liquid by its volume.[5]

o For improved accuracy, the measurement should be repeated multiple times, and the
average value should be reported.[6] The use of a pycnometer will yield more precise
results.

Workflow and Process Visualization

The logical flow of the experimental procedures for determining the boiling point and density
are illustrated in the diagrams below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8648666?utm_src=pdf-body-img
https://www.benchchem.com/product/b8648666?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 4-Ethyl-2-hexanone | CBH160 | CID 12659614 - PubChem [pubchem.ncbi.nim.nih.gov]
2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
3. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 4. chem.libretexts.org [chem.libretexts.org]
5. uoanbar.edu.iq [uoanbar.edu.iq]
6. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-ethylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8648666#4-ethylhexan-2-one-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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